Cas no 112080-05-4 (6-Chloro-2-fluoroquinoxaline)

• Product Name: 6-Chloro-2-fluoroquinoxaline
• CAS No: 112080-05-4
• MF: C₈H₄ClFN₂
• MW: 182.58216381073
• CID: 1092795
• PubChem ID: 10511665
• Update Time: 2025-10-29

6-Chloro-2-fluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoroquinoxaline
• EN300-7955016
• 112080-05-4
• Z1939441945

• Inchi： 1S/C8H4ClFN2/c9-5-1-2-6-7(3-5)11-4-8(10)12-6/h1-4H
• InChI Key： SFIATPSOMBFTQR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=C(N=2)F

Computed Properties

• Exact Mass: 182.0047040g/mol
• Monoisotopic Mass: 182.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-Chloro-2-fluoroquinoxaline

6-Chloro-2-fluoroquinoxaline (CAS No. 112080-05-4): Properties, Applications, and Market Insights

6-Chloro-2-fluoroquinoxaline (CAS No. 112080-05-4) is a versatile heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This fluorinated quinoxaline derivative serves as a crucial building block for the synthesis of various biologically active molecules, making it a valuable intermediate in modern organic chemistry.

The molecular structure of 6-Chloro-2-fluoroquinoxaline features a quinoxaline core with strategic halogen substitutions at the 2- and 6-positions. The presence of both chlorine and fluorine atoms enhances its reactivity and provides unique electronic properties that are exploited in numerous synthetic applications. Researchers particularly value this compound for its ability to participate in cross-coupling reactions and nucleophilic aromatic substitutions, which are fundamental transformations in medicinal chemistry.

In pharmaceutical applications, 6-Chloro-2-fluoroquinoxaline serves as a key precursor for developing kinase inhibitors and antimicrobial agents. Recent studies have explored its potential in creating novel anticancer compounds, especially targeting specific protein kinases involved in tumor growth. The compound's structural features allow for precise modifications that can enhance drug-like properties while maintaining target specificity.

The agrochemical industry utilizes 6-Chloro-2-fluoroquinoxaline in the development of next-generation crop protection agents. Its derivatives have shown promising activity against various plant pathogens, addressing the growing need for more effective and environmentally friendly pesticide formulations. Researchers are particularly interested in how the fluoroquinoxaline scaffold can contribute to solutions for resistant pest strains, a major challenge in modern agriculture.

From a synthetic chemistry perspective, 6-Chloro-2-fluoroquinoxaline offers multiple reactive sites that enable diverse functionalization strategies. The 2-fluoro substituent provides an excellent handle for selective derivatization, while the 6-chloro group can participate in various metal-catalyzed coupling reactions. This versatility makes the compound particularly valuable for combinatorial chemistry approaches and structure-activity relationship studies.

The global market for 6-Chloro-2-fluoroquinoxaline has shown steady growth, driven by increasing demand from both pharmaceutical and agrochemical sectors. Manufacturers are focusing on developing more efficient synthetic routes to improve yield and purity while reducing production costs. Recent advancements in continuous flow chemistry have shown promise for scaling up the production of this valuable intermediate.

Quality control standards for 6-Chloro-2-fluoroquinoxaline typically require high purity levels (>98%) with strict limits on related substances. Analytical methods such as HPLC and GC-MS are commonly employed for characterization and quality assurance. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain the compound's stability over time.

Environmental and safety considerations for handling 6-Chloro-2-fluoroquinoxaline follow standard laboratory protocols for halogenated compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should always be used when working with this material. Proper waste disposal methods should be implemented according to local regulations.

Recent patent literature reveals growing interest in 6-Chloro-2-fluoroquinoxaline derivatives for various therapeutic applications. Several pharmaceutical companies have included this scaffold in their drug discovery programs, particularly for central nervous system disorders and metabolic diseases. The compound's ability to cross the blood-brain barrier makes it especially attractive for neurological targets.

Future research directions for 6-Chloro-2-fluoroquinoxaline include exploring its potential in material science applications, particularly in the development of organic electronic materials. The conjugated system of the quinoxaline core combined with halogen substituents offers interesting electronic properties that could be valuable for organic semiconductors or light-emitting materials.

For researchers sourcing 6-Chloro-2-fluoroquinoxaline, it's important to verify suppliers' credentials and request comprehensive analytical data. Many specialty chemical providers offer custom synthesis services and bulk quantities of this intermediate. The compound is typically supplied as a crystalline solid with characteristic physical properties that aid in identification and quality assessment.

In conclusion, 6-Chloro-2-fluoroquinoxaline (CAS No. 112080-05-4) represents an important building block with diverse applications across multiple scientific disciplines. Its unique combination of structural features and reactivity continues to inspire innovation in drug discovery, agrochemical development, and materials research. As synthetic methodologies advance and new biological targets emerge, the significance of this fluorinated heterocycle is likely to grow further in the coming years.